2,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride

• IUPAC Name: 1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide;dihydrochloride
• InChI: InChI=1S/C6H8N4O.2ClH/c7-6(11)5-3-1-9-10-4(3)2-8-5;;/h1,5,8H,2H2,(H2,7,11)(H,9,10);2*1H
• InChI Key: XEOQELKMANOTOQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=NN2)C(N1)C(=O)N.Cl.Cl
• Molecular Formula: C6H10Cl2N4O
• Molecular Weight: 225.07 g/mol
• CAS RN: 2225142-27-6

Description

2,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride, also known as THPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of pyrazoles, which are known to exhibit various biological activities.

Scientific Research Applications

Synthesis Techniques

Substituted 2,4,5,6-tetrahydrocyclopenta[c]pyrazoles and 2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazoles, related to the compound of interest, are synthesized using a 3+2 intramolecular dipolar cycloaddition of nitrilimines to alkynes. This synthesis approach extends to 3-bromo derivatives using alkynylbromides as dipolarophiles, showcasing the compound's versatility in chemical reactions (Winters et al., 2014). Another synthesis method described is the regioselective synthesis of pyrazoles fused with heteroaliphatic amines at the [3,4-c] edges, highlighting the compound's ability to form diverse bicyclic compounds (Ivonin et al., 2015).

Biological and Pharmacological Applications

Antimicrobial and Antileukemic Activities

Derivatives of the compound have been evaluated for their antimicrobial activities. A series of 3,5-disubstituted pyrazole-1-carboxamides showed promising results, highlighting the potential of these compounds in the development of new antimicrobial agents (Sharshira & Hamada, 2011). Furthermore, the compound's derivatives were tested for antileukemic activity, comparing their effectiveness with other known derivatives, indicating their potential in medical treatments (Earl & Townsend, 1979).

Insecticidal Activities

Derivatives of 2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride have shown insecticidal activities against various pests, providing an alternative for agricultural pest management. This highlights the compound's potential application in agriculture as an insecticide (Wu et al., 2017).

CB1 Receptor Interactions

Novel compounds based on this scaffold were designed and synthesized for cannabinoid CB1 and CB2 receptor interactions. Some synthesized compounds showed moderate affinity for CB1 receptors, indicating their potential use in related medical therapies (Asproni et al., 2018).